Cas no 827596-93-0 (Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-)

Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]- structure
827596-93-0 structure
Product Name:Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-
CAS No:827596-93-0
MF:C11H18N2O2S2
MW:274.402820110321
CID:683515
PubChem ID:71417341
Update Time:2025-04-19

Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-
    • 2-[2-[2-(3,5-dimethylpyrazol-1-yl)ethylsulfanyl]ethylsulfanyl]acetic acid
    • 827596-93-0
    • [(2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl]sulfanyl}ethyl)sulfanyl]acetic acid
    • DTXSID20836681
    • Inchi: 1S/C11H18N2O2S2/c1-9-7-10(2)13(12-9)3-4-16-5-6-17-8-11(14)15/h7H,3-6,8H2,1-2H3,(H,14,15)
    • InChI Key: NPFAEHNPNAWLEE-UHFFFAOYSA-N
    • SMILES: S(CCSCC(=O)O)CCN1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 274.08097017g/mol
  • Monoisotopic Mass: 274.08097017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 106Ų
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